Cas no 959578-02-0 (4-Thiazolecarboxylic acid, 2-(3-pyridinyl)-, methyl ester)

• Product Name: 4-Thiazolecarboxylic acid, 2-(3-pyridinyl)-, methyl ester
• CAS No: 959578-02-0
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• CID: 6797733
• PubChem ID: 2747710
• Update Time: 2024-09-13

4-Thiazolecarboxylic acid, 2-(3-pyridinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-pyridin-3-yl-1,3-thiazole-4-carboxylate
• SY359320
• 959578-02-0
• DTXSID801256414
• DB-430681
• Methyl 2-(3-Pyridyl)thiazole-4-carboxylate
• SCHEMBL12571448
• 4-Thiazolecarboxylic acid, 2-(3-pyridinyl)-, methyl ester
• Methyl 2-(3-pyridinyl)-4-thiazolecarboxylate

• Inchi： 1S/C10H8N2O2S/c1-14-10(13)8-6-15-9(12-8)7-3-2-4-11-5-7/h2-6H,1H3
• InChI Key： JPLBTJAWEGTCAW-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)N=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 220.03064868g/mol
• Monoisotopic Mass: 220.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.3Ų